Cas no 1803801-86-6 (3,4-Dichloro-5-nitromandelic acid)

• Product Name: 3,4-Dichloro-5-nitromandelic acid
• CAS No: 1803801-86-6
• MF: C₈H₅Cl₂NO₅
• MW: 266.035000562668
• CID: 4797282
• Update Time: 2025-06-09

3,4-Dichloro-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-nitromandelic acid

• Inchi： 1S/C8H5Cl2NO5/c9-4-1-3(7(12)8(13)14)2-5(6(4)10)11(15)16/h1-2,7,12H,(H,13,14)
• InChI Key： ITHWBFBNMKTRBB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C(=O)O)O)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.9
• Topological Polar Surface Area: 103

Additional information on 3,4-Dichloro-5-nitromandelic acid

3,4-Dichloro-5-nitromandelic Acid (CAS No. 1803801-86-6): An In-Depth Overview

3,4-Dichloro-5-nitromandelic acid (CAS No. 1803801-86-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3,4-Dichloro-5-nitromandelic acid is a derivative of mandelic acid with specific substitutions at the 3 and 4 positions of the benzene ring and a nitro group at the 5 position. The molecular formula of this compound is C₉H₆Cl₂₄, and its molecular weight is approximately 261.05 g/mol. The presence of chlorine and nitro groups imparts distinct chemical properties to the molecule, such as increased hydrophobicity and electron-withdrawing effects.

The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of hydrophobic substituents. The physical and chemical properties of 3,4-dichloro-5-nitromandelic acid make it a valuable candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 3,4-dichloro-5-nitromandelic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 3,4-dichloromandelic acid using a mixture of concentrated nitric acid and sulfuric acid. This reaction typically proceeds under controlled conditions to ensure high yields and purity.

An alternative approach involves the reaction of 3,4-dichlorobenzaldehyde with cyanide to form the corresponding mandelonitrile, followed by hydrolysis to yield the desired carboxylic acid. This method offers better control over side reactions and can be optimized for large-scale production.

Biological Activities

3,4-Dichloro-5-nitromandelic acid has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anticancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory properties, 3,4-dichloro-5-nitromandelic acid has demonstrated promising anticancer activity against various cancer cell lines. Studies have reported that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that the compound may have therapeutic potential in cancer treatment.

Clinical Trials and Research Developments

The potential therapeutic applications of 3,4-dichloro-5-nitromandelic acid have led to increased interest in clinical trials and further research. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have shown promising results, with no significant adverse effects observed at therapeutic doses.

Ongoing research is focused on optimizing the delivery methods and formulations of 3,4-dichloro-5-nitromandelic acid to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to identify synergistic combinations with other drugs to improve treatment outcomes.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 3,4-dichloro-5-nitromandelic acid make it an attractive candidate for drug development in various therapeutic areas. Its anti-inflammatory properties could be harnessed for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of this compound also opens up possibilities for developing new cancer therapies. Researchers are exploring its use as a standalone treatment or in combination with existing chemotherapy agents to enhance efficacy while minimizing side effects.

Conclusion

3,4-Dichloro-5-nitromandelic acid (CAS No. 1803801-86-6) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure confers distinct properties that make it suitable for various biological studies and drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.